Cas no 2172276-50-3 (tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
• CAS No: 2172276-50-3
• MF: C₁₆H₂₂FNO₂
• MW: 279.349788188934
• CID: 5930494
• PubChem ID: 165824327
• Update Time: 2025-10-16

tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
• 2172276-50-3
• EN300-1453964

• Inchi： 1S/C16H22FNO2/c1-10-5-6-11(17)7-12(10)13-8-18-9-14(13)15(19)20-16(2,3)4/h5-7,13-14,18H,8-9H2,1-4H3
• InChI Key： GZJBCXQSNHSEPS-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1CNCC1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.16345711g/mol
• Monoisotopic Mass: 279.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate

Introduction to tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2172276-50-3)

Tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2172276-50-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a pyrrolidine ring, and a fluoro-substituted phenyl moiety. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The chemical structure of tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate can be represented as follows: the tert-butyl group is attached to the carboxylic acid moiety, while the pyrrolidine ring is substituted with a 5-fluoro-2-methylphenyl group. This configuration imparts specific physicochemical properties that are crucial for its biological activity and pharmacological profile.

In recent years, there has been a growing interest in the development of novel compounds for the treatment of various diseases, particularly those affecting the central nervous system (CNS). Tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate has shown promise in this regard due to its potential as a modulator of neurotransmitter systems. Specifically, it has been investigated for its ability to interact with serotonin and dopamine receptors, which are key targets in the treatment of conditions such as depression, anxiety, and neurodegenerative disorders.

One of the key advantages of tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate is its high selectivity and affinity for specific receptor subtypes. This selectivity can lead to improved therapeutic outcomes with reduced side effects compared to existing treatments. For instance, studies have demonstrated that this compound exhibits selective binding to serotonin 5-HT_1A receptors, which are involved in regulating mood and anxiety.

Beyond its potential as a therapeutic agent, tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate has also been explored for its utility as a research tool. Its ability to selectively modulate specific neurotransmitter systems makes it valuable for investigating the underlying mechanisms of various neurological disorders. Researchers have used this compound to study the role of serotonin and dopamine in conditions such as Parkinson's disease and schizophrenia.

The synthesis of tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate involves several steps, including the formation of the pyrrolidine ring and the introduction of the fluoro-substituted phenyl group. Advanced synthetic methods, such as transition metal-catalyzed cross-coupling reactions and organocatalysis, have been employed to optimize the synthesis process and improve yield and purity. These advancements have made it possible to produce this compound on a larger scale for both research and potential clinical applications.

In terms of safety and stability, tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate has been found to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper storage conditions, such as maintaining it in a cool, dry place away from direct sunlight, are recommended to ensure its long-term stability.

The pharmacokinetic properties of tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended biological effects without causing significant toxicity.

In conclusion, tert-butyl 4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2172276-50-3) is a promising compound with a wide range of potential applications in both research and medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge.